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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B123875 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Cyclohexanone Oxime

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Cyclohexanone oxime. Adherence to these

procedures is paramount for ensuring a safe laboratory environment and the integrity of your

research.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Cyclohexanone oxime, a thorough risk assessment is necessary. The

following table summarizes the recommended personal protective equipment and safety

measures to mitigate potential hazards.
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Exposure Route
Recommended PPE/Safety

Measure

Specifications & Best

Practices

Inhalation Respiratory Protection

For nuisance exposures, a

dust mask of type P95 (US) or

P1 (EU EN 143) is

recommended. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. All respirators and

their components must be

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[1][2]

Skin Hand Protection

Protective gloves should be

worn, especially for prolonged

or repeated contact.[1] Gloves

must be inspected before use

and proper removal techniques

(without touching the glove's

outer surface) should be

employed to avoid skin

contact.[2]

Body Protection

Protective clothing must be

selected based on the

potential hazards, physical

environment, and duration of

exposure in the workplace.[3]

Eyes Eye/Face Protection Safety glasses with side-

shields conforming to EN166

are required. Use eye

protection that has been tested

and approved under

appropriate government
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standards like NIOSH (US) or

EN 166 (EU).[2] Ensure that

eyewash stations and safety

showers are in close proximity

to the workstation.[4]

General Hygiene -

Do not eat, drink, or smoke

when using this product.[3][5]

Wash hands thoroughly after

handling, before breaks, and at

the end of the workday.[1][2][3]

Operational Plan: Step-by-Step Handling of
Cyclohexanone Oxime
To ensure safe handling from receipt to disposal, the following operational procedures must be

followed:

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled and the safety seal is intact.

Wear appropriate PPE (gloves and safety glasses) during inspection.

Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from sources of ignition, heat, hot surfaces, sparks, and open flames.[3][6]

Avoid subjecting the material to grinding, shock, or friction.[6]

Preparation and Use:

Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the

dispersion of dust.[1][6]
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Ensure all necessary PPE is worn correctly before handling the chemical.

Avoid contact with skin, eyes, and clothing.[3][6]

Minimize dust generation and accumulation.[3]

Spill Management:

In case of a small spill, first remove all sources of ignition.[7]

Dampen the solid spill material with 60-70% ethanol and transfer it to a suitable, closed

container for disposal.[7]

Use absorbent paper dampened with 60-70% ethanol to clean up any remaining material.

[7]

Seal all contaminated materials, including clothing, in a vapor-tight plastic bag for disposal.

[7]

Wash the contaminated area with a soap and water solution.[7]

Disposal Plan: Safe and Compliant Waste
Management
Proper disposal of Cyclohexanone oxime and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization:

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and

local regulations for complete and accurate classification.[3]

Disposal of Unused Product:

Dispose of the unused product as chemical waste.[1]
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One approved method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Do not allow the product to enter drains, other waterways, or the soil.[3]

Disposal of Contaminated Packaging:

Do not reuse empty containers.[3]

Dispose of uncleaned containers in the same manner as the product itself.[2]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.
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Emergency Situation First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush the skin with running water for

at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse. Seek medical attention if irritation

develops or persists.[3]

Eye Contact

Immediately flush the eyes with running water

for at least 15 minutes. Remove contact lenses

if present and easy to do. Continue rinsing.

Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[3][5]

Fire

Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam to extinguish the fire.

[2][3] Firefighters should wear a NIOSH-

approved self-contained breathing apparatus

and full protective gear.[3]
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Workflow for Safe Handling of Cyclohexanone Oxime
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A flowchart illustrating the standard operating procedure for safely handling Cyclohexanone
oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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